Cas no 2305547-85-5 (N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide)

• Product Name: N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide
• CAS No: 2305547-85-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5412309
• PubChem ID: 137931027
• Update Time: 2025-05-19

N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3024761622
• N-[3-(4-Methoxyphenyl)-2-methylpropyl]prop-2-enamide
• 2305547-85-5
• EN300-26574428
• N-[3-(4-Methoxyphenyl)-2-methylpropyl]-2-propenamide
• N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide

• Inchi： 1S/C14H19NO2/c1-4-14(16)15-10-11(2)9-12-5-7-13(17-3)8-6-12/h4-8,11H,1,9-10H2,2-3H3,(H,15,16)
• InChI Key： FAIOWMRWALCPEB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C)CNC(C=C)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide

Professional Introduction to N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide (CAS No: 2305547-85-5)

N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide, chemically designated as CAS No: 2305547-85-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-methoxyphenyl group and a 2-methylpropylprop-2-enamide moiety imparts distinct chemical properties that make it a valuable candidate for further investigation.

The 4-methoxyphenyl substituent, also known as anisole derivative, is known for its ability to modulate electronic properties and interact with biological targets through hydrophobic and π-stacking interactions. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition. In recent years, the incorporation of anisole-like scaffolds into drug candidates has shown promise in enhancing binding affinity and selectivity, which are critical factors in the development of novel therapeutics.

The 2-methylpropylprop-2-enamide component contributes to the compound's lipophilicity and potential for cell membrane penetration. This structural feature is often exploited in the design of bioactive molecules to improve pharmacokinetic profiles. The amide functionality, in particular, is a common motif in pharmacologically active compounds due to its ability to engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. The virtual screening of N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide has identified potential binding interactions with various enzymes and receptors implicated in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. These computational insights have guided experimental efforts toward optimizing the compound's pharmacological profile.

In vitro studies have begun to elucidate the mechanistic basis of the compound's activity. Initial experiments suggest that N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide may exert its effects through modulation of key signaling pathways. For instance, preliminary data indicate that the compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Additionally, its interaction with transcription factors like NF-κB has been observed, suggesting potential anti-inflammatory effects.

The structural versatility of N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide also allows for facile derivatization, enabling the synthesis of a library of analogs with tailored biological properties. Techniques such as structure-activity relationship (SAR) studies are being employed to identify structural modifications that can enhance potency, selectivity, and pharmacokinetic profiles. These efforts are crucial for translating lead compounds into viable drug candidates.

Furthermore, the compound's potential application in combination therapies is under exploration. The ability to target multiple pathways simultaneously can lead to synergistic effects that improve therapeutic outcomes. Preliminary data suggest that N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide may synergize with existing treatments in conditions such as chronic inflammation and cancer by inhibiting both upstream signaling cascades and downstream effector molecules.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic steps include Friedel-Crafts acylation to introduce the 4-methoxyphenyl group followed by nucleophilic substitution or condensation reactions to establish the amide linkage. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently.

As research progresses, N-3-(4-methoxyphenyl)-2-methylpropylprop-2-enamide is poised to become a valuable tool in drug discovery pipelines. Its unique structural features combined with promising preclinical data make it an attractive candidate for further development. Collaborative efforts between academic researchers and pharmaceutical industry scientists will be essential in translating these findings into clinical applications that benefit patients worldwide.